![molecular formula C20H16F3N3O B6135016 N-[1-(2,4-difluorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]-4-fluorobenzamide](/img/structure/B6135016.png)
N-[1-(2,4-difluorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]-4-fluorobenzamide
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Overview
Description
N-[1-(2,4-difluorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]-4-fluorobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DFI, and it has been shown to have a variety of interesting properties that make it a valuable tool for researchers in many different fields.
Mechanism of Action
The mechanism of action of DFI is not fully understood, but it is thought to involve the disruption of protein-protein interactions. DFI has been shown to bind to a specific site on Hsp90, which is a chaperone protein that helps to fold other proteins into their correct three-dimensional structures. By binding to Hsp90, DFI disrupts its function and prevents it from properly folding other proteins.
Biochemical and Physiological Effects:
DFI has been shown to have a variety of biochemical and physiological effects. In addition to its ability to disrupt protein-protein interactions, DFI has also been shown to inhibit the growth of cancer cells in vitro. This effect is thought to be due to the disruption of Hsp90 function, which is critical for the proper folding of many different proteins that are involved in cancer cell growth and survival.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DFI in lab experiments is its specificity for Hsp90. Because DFI binds to a specific site on Hsp90, it can be used to selectively disrupt the function of this protein without affecting other cellular processes. However, one limitation of using DFI is its relatively low potency. DFI has been shown to have an IC50 value of around 25 μM, which means that relatively high concentrations are required to achieve its desired effects.
Future Directions
There are many potential future directions for research on DFI. One area of interest is the development of more potent analogs of DFI that can achieve its desired effects at lower concentrations. Another area of interest is the use of DFI in combination with other drugs or therapies to enhance its effects on cancer cells. Finally, researchers are also interested in studying the effects of DFI on other cellular processes beyond protein-protein interactions, which could lead to new insights into its potential applications in scientific research.
Synthesis Methods
The synthesis of DFI is a complex process that involves several steps. The first step is the preparation of the 2,4-difluoronitrobenzene, which is then reduced to the corresponding aniline derivative. This is followed by a cyclization reaction to form the indazole ring, and then a final coupling reaction to attach the 4-fluorobenzamide group. The overall yield of the synthesis is typically around 20%, and the purity of the final product is critical for its use in scientific research.
Scientific Research Applications
DFI has been used in a wide variety of scientific research applications. One of the most common uses of DFI is as a tool for studying protein-protein interactions. DFI has been shown to bind to a specific site on the protein Hsp90, which is involved in many different cellular processes. By using DFI to disrupt the function of Hsp90, researchers can study the downstream effects on cellular signaling pathways and other important cellular processes.
properties
IUPAC Name |
N-[1-(2,4-difluorophenyl)-4,5,6,7-tetrahydroindazol-4-yl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16F3N3O/c21-13-6-4-12(5-7-13)20(27)25-17-2-1-3-18-15(17)11-24-26(18)19-9-8-14(22)10-16(19)23/h4-11,17H,1-3H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXRKWNAGQIHDRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)N(N=C2)C3=C(C=C(C=C3)F)F)NC(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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